Cas no 893930-00-2 (2-ethoxy-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide)

• Product Name: 2-ethoxy-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide
• CAS No: 893930-00-2
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 6287493
• PubChem ID: 7484004
• Update Time: 2025-05-24

2-ethoxy-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide
• 2-ethoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide
• 2-ethoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
• 893930-00-2
• 2-ethoxy-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• AKOS024616302
• F1878-0046

• Inchi： 1S/C15H17N3O2S/c1-2-20-8-14(19)16-15-12-9-21-10-13(12)17-18(15)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,16,19)
• InChI Key： HGFRCUOUFNJDJI-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(COCC)=O)N(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 303.10414797g/mol
• Monoisotopic Mass: 303.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-ethoxy-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide

Compound CAS No. 893930-00-2: 2-Ethoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide

Compound CAS No. 893930-00-2, also known as 2-Ethoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by a thienopyrazole ring system, which is a fused bicyclic structure consisting of a thiophene and pyrazole moiety. The presence of this heterocyclic system imparts unique electronic properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays. The ethoxy group attached to the acetamide moiety further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the potential of thienopyrazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain thienopyrazole analogs exhibit potent inhibitory activity against kinases associated with cancer progression. These findings suggest that CAS No. 893930-00-2 could be a valuable lead compound in the development of novel anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The thienopyrazole ring system is known to exhibit excellent electron-withdrawing properties, making it suitable for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its electronic properties could enhance device performance.

The synthesis of CAS No. 893930-00-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrazole core through cyclization reactions and subsequent functionalization to introduce the ethoxy group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for studying stereo-specific biological activities.

The toxicity profile of this compound has been extensively studied to ensure its safety for therapeutic applications. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. These findings are promising for its potential use in clinical settings.

In conclusion, CAS No. 893930-00-2, or 2-Ethoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a key player in future research and development efforts.